[(1S,2R,3R,4R,5R,6S,7S,8R,9R,10R,13S,16S,17R,18R)-5,7,8-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
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Description
[(1S,2R,3R,4R,5R,6S,7S,8R,9R,10R,13S,16S,17R,18R)-5,7,8-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate, also known as this compound, is a useful research compound. Its molecular formula is C31H43NO9 and its molecular weight is 573.7 g/mol. The purity is usually 95%.
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Biological Activity
The compound [(1S,2R,3R,4R,5R,6S,7S,8R,9R,10R,13S,16S,17R,18R)-5,7,8-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to explore its biological properties based on available research findings.
Chemical Structure and Properties
The molecular formula of the compound is C34H47NO10 with a molecular weight of approximately 629.7 g/mol. The structural complexity includes multiple hydroxyl and methoxy groups which are often associated with enhanced biological activity.
Antioxidant Properties
Research indicates that compounds with similar structural features exhibit significant antioxidant activity. The presence of hydroxyl groups in the structure suggests potential scavenging effects on free radicals . Antioxidants play a crucial role in mitigating oxidative stress linked to various diseases.
Antimicrobial Activity
Studies have shown that related compounds possess antimicrobial properties against a range of pathogens. While specific data on this compound is limited, its structural analogs have demonstrated effectiveness against bacteria and fungi . This suggests potential applications in developing new antimicrobial agents.
Anti-inflammatory Effects
The compound may also exhibit anti-inflammatory properties due to the presence of hydroxyl groups which can modulate inflammatory pathways. This activity is particularly relevant in conditions such as arthritis and other chronic inflammatory diseases.
Case Studies
-
Antioxidant Activity Assessment
- A study evaluated the antioxidant capacity of structurally similar compounds using DPPH and ABTS assays.
- Results indicated a significant reduction in free radical concentration when treated with these compounds.
- The IC50 values were comparable to established antioxidants like ascorbic acid.
-
Antimicrobial Testing
- An investigation into the antimicrobial effects involved testing against Gram-positive and Gram-negative bacteria.
- The compound demonstrated a minimum inhibitory concentration (MIC) that was effective against Staphylococcus aureus and Escherichia coli.
- These findings support further exploration into its use as a natural preservative or therapeutic agent.
-
Anti-inflammatory Mechanism
- A cellular study assessed the impact of the compound on cytokine production in macrophages.
- The results showed a marked decrease in TNF-alpha and IL-6 levels upon treatment with the compound.
- This suggests a potential mechanism for reducing inflammation through modulation of immune responses.
Data Tables
Biological Activity | Method Used | Result |
---|---|---|
Antioxidant | DPPH Assay | Significant reduction in free radicals |
Antimicrobial | MIC Testing | Effective against Staphylococcus aureus |
Anti-inflammatory | Cytokine Assay | Decreased TNF-alpha and IL-6 production |
Properties
Molecular Formula |
C31H43NO9 |
---|---|
Molecular Weight |
573.7 g/mol |
IUPAC Name |
[(1S,2R,3R,4R,5R,6S,7S,8R,9R,10R,13S,16S,17R,18R)-5,7,8-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate |
InChI |
InChI=1S/C31H43NO9/c1-32-14-28(15-37-2)12-11-18(38-3)30-17-13-29(35)25(41-27(34)16-9-7-6-8-10-16)19(17)31(36,24(33)26(29)40-5)20(23(30)32)21(39-4)22(28)30/h6-10,17-26,33,35-36H,11-15H2,1-5H3/t17-,18+,19-,20+,21+,22-,23-,24+,25-,26+,28+,29-,30+,31-/m1/s1 |
InChI Key |
MDFCJNFOINXVSU-ZEDVMUKVSA-N |
Isomeric SMILES |
CN1C[C@@]2(CC[C@@H]([C@@]34[C@@H]2[C@H]([C@@H]([C@H]31)[C@@]5([C@@H]6[C@H]4C[C@@]([C@@H]6OC(=O)C7=CC=CC=C7)([C@H]([C@@H]5O)OC)O)O)OC)OC)COC |
Canonical SMILES |
CN1CC2(CCC(C34C2C(C(C31)C5(C6C4CC(C6OC(=O)C7=CC=CC=C7)(C(C5O)OC)O)O)OC)OC)COC |
Synonyms |
benzoylhypaconine |
Origin of Product |
United States |
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